Cas no 53066-25-4 (Methyl 3,6-dichloro-2-hydroxybenzoate)

• Product Name: Methyl 3,6-dichloro-2-hydroxybenzoate
• CAS No: 53066-25-4
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 4951266
• PubChem ID: 15278470
• Update Time: 2025-04-23

Methyl 3,6-dichloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dichloro-2-hydroxybenzoate
• ClC1=C(C(C(=O)OC)=C(C=C1)Cl)O

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3,11H,1H3
• InChI Key： RWVAEQFJDGZLEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)OC)O)Cl

Computed Properties

• Exact Mass: 219.9693994g/mol
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3,6-dichloro-2-hydroxybenzoate

Methyl 3,6-Dichloro-2-hydroxybenzoate (CAS 53066-25-4): A Versatile Chemical Intermediate with Growing Industrial Applications

Methyl 3,6-dichloro-2-hydroxybenzoate (CAS 53066-25-4) is an important organic compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. As a chlorinated aromatic ester, this compound serves as a valuable building block in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. The growing demand for halogenated benzoate derivatives in various industries has positioned methyl 3,6-dichloro-2-hydroxybenzoate as a compound of particular interest to researchers and industrial chemists alike.

The molecular structure of methyl 3,6-dichloro-2-hydroxybenzoate features two chlorine atoms at the 3 and 6 positions of the benzene ring, along with a hydroxyl group at position 2 and a methoxycarbonyl group at position 1. This specific substitution pattern contributes to its unique reactivity profile, making it particularly useful in nucleophilic aromatic substitution reactions and as a precursor for more complex molecules. Recent studies in green chemistry applications have explored the potential of this compound in sustainable synthesis pathways, aligning with current industry trends toward environmentally friendly processes.

In the pharmaceutical sector, CAS 53066-25-4 has emerged as a key intermediate for the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it particularly valuable for creating bioactive molecules with potential therapeutic applications. Researchers investigating antimicrobial compounds and anti-inflammatory agents have frequently utilized this compound as a starting material, capitalizing on its ability to introduce specific functional groups into target molecules. The compound's stability under various reaction conditions has made it a favorite among medicinal chemists working on drug discovery projects.

The agrochemical industry has also found numerous applications for methyl 3,6-dichloro-2-hydroxybenzoate. Its derivatives have shown promise in the development of new-generation crop protection agents, particularly those targeting fungal pathogens. With increasing global focus on food security and sustainable agriculture, the demand for innovative agrochemicals has grown substantially, creating new opportunities for this versatile intermediate. Recent patents have highlighted its use in creating compounds with improved environmental profiles and reduced toxicity to non-target organisms.

From a synthetic chemistry perspective, 53066-25-4 offers several advantages that make it attractive for industrial applications. The compound demonstrates excellent thermal stability and solubility characteristics in common organic solvents, facilitating its use in various reaction systems. Its crystalline nature allows for easy purification, an important factor in large-scale production. Recent advancements in catalytic processes have further enhanced the efficiency of transformations involving this compound, reducing waste generation and improving overall process economics.

The market for methyl 3,6-dichloro-2-hydroxybenzoate has shown steady growth in recent years, driven by increasing demand from end-use industries. Market analysts note particular expansion in the Asia-Pacific region, where growing pharmaceutical and agrochemical sectors have created new opportunities for specialty chemical intermediates. Quality standards for this compound have become more stringent, with manufacturers focusing on achieving high purity levels (>98%) to meet the requirements of discerning customers. The compound's supply chain dynamics have also evolved, with more companies establishing reliable production capabilities to ensure consistent availability.

Environmental and regulatory considerations surrounding chlorinated aromatic compounds have led to significant research into the ecological profile of methyl 3,6-dichloro-2-hydroxybenzoate. Recent studies have focused on its biodegradation pathways and potential environmental persistence, with results suggesting that proper handling and disposal methods can effectively mitigate any ecological concerns. The compound's classification under various regulatory frameworks continues to be monitored, with manufacturers investing in green chemistry initiatives to improve its sustainability profile.

Looking toward future applications, researchers are exploring the potential of CAS 53066-25-4 in emerging fields such as material science and electronic chemicals. Its aromatic structure and functional group diversity make it a candidate for creating novel polymers with specific properties. Some investigations have examined its use in liquid crystal formulations and organic electronic materials, though these applications remain in early stages of development. The compound's versatility suggests that new uses will continue to be discovered as research progresses.

For laboratories and industrial users working with methyl 3,6-dichloro-2-hydroxybenzoate, proper handling procedures remain essential. While not classified as highly hazardous, standard precautions for handling organic chemicals should be followed, including the use of appropriate personal protective equipment and adequate ventilation. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers. These safety considerations align with broader industry trends toward responsible chemical management and workplace safety.

The analytical characterization of 53066-25-4 has benefited from advances in spectroscopic techniques. Modern HPLC methods and mass spectrometry allow for precise quality control, ensuring batch-to-batch consistency. Nuclear magnetic resonance (NMR) spectroscopy remains the gold standard for structural confirmation, with the compound's distinctive aromatic proton pattern serving as a reliable fingerprint. These analytical capabilities support the compound's use in high-value applications where purity and consistency are paramount.

As the chemical industry continues to evolve, methyl 3,6-dichloro-2-hydroxybenzoate maintains its position as a valuable synthetic intermediate. Its combination of structural features and chemical reactivity ensures ongoing relevance across multiple sectors. With growing emphasis on molecular complexity in drug discovery and target-specific agrochemicals, the demand for specialized building blocks like this compound is likely to increase. Future research directions may explore its potential in catalysis or as a component in more complex molecular architectures.

In conclusion, methyl 3,6-dichloro-2-hydroxybenzoate (CAS 53066-25-4) represents an important chemical entity with diverse applications across multiple industries. Its unique properties as a chlorinated aromatic ester continue to make it valuable for researchers and industrial chemists working in pharmaceuticals, agrochemicals, and specialty chemicals. As synthetic methodologies advance and new applications emerge, this compound is well-positioned to maintain its significance in the chemical landscape. The ongoing development of more sustainable production methods and exploration of novel applications ensure that methyl 3,6-dichloro-2-hydroxybenzoate will remain relevant in meeting future chemical challenges.